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Compound of Interest

Compound Name: 4-Methyl-2-hexanol

Cat. No.: B3369324 Get Quote

Essential Safety and Handling Guide for 4-Methyl-2-
hexanol
This guide provides immediate, essential safety protocols and logistical information for the

handling and disposal of 4-Methyl-2-hexanol in a laboratory setting. The following procedural

guidance is intended to ensure the safety of researchers, scientists, and drug development

professionals.

Chemical Safety Summary
4-Methyl-2-hexanol is a flammable liquid and vapor.[1][2] It requires careful handling in a

controlled environment to mitigate risks. The primary hazards include flammability and potential

irritation upon contact. While specific occupational exposure limits are not readily available in

the provided search results, a conservative approach to handling is mandatory.[1]
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Property Value Source

Physical State Liquid, Clear [1]

Color
Colorless to Slightly Pale

Yellow
[1]

Flash Point 40°C (104°F) - 51.6°C (125°F) [1][3]

Boiling Point 143°C (289.4°F) [1]

Relative Density 0.81 [1]

Molecular Formula C₇H₁₆O [1]

Molecular Weight 116.20 g/mol

Note: No occupational exposure limit values (e.g., PEL, TLV) for 4-Methyl-2-hexanol were

found in the provided search results.[1][4]

Personal Protective Equipment (PPE)
A risk assessment should be conducted before handling. The following PPE is required to

prevent exposure.
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Exposure Route Required PPE Rationale & Specifications

Inhalation Vapor Respirator

All handling must occur in a

certified chemical fume hood

or a well-ventilated area with

local exhaust to minimize

inhalation of vapors.[1] If

vapors or aerosols are

generated, a vapor respirator

is necessary.[1]

Dermal (Skin) Chemical-Resistant Gloves

Use protective gloves; Viton®

material is recommended for

full contact.[1] Always check

the breakthrough time of the

glove material.

Protective Clothing

Wear a long-sleeved lab coat.

[1] For tasks with a higher

splash potential, consider

flame-retardant and antistatic

protective clothing. Ensure no

skin is exposed by wearing

long pants and closed-toe

shoes.[5]

Ocular (Eye)
Safety Glasses with Side

Shields

To protect against splashes

and vapors, ANSI Z87.1-

compliant safety glasses are

mandatory.[1][6]

Face Shield

A full-face shield should be

worn over safety glasses

whenever there is a significant

risk of splashes.[1][6]

Operational and Disposal Plans
Handling Protocol: Step-by-Step
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1. Preparation:

Ensure the chemical fume hood is certified and functioning correctly.

Cover the work surface within the fume hood with disposable absorbent liners.[5]

Keep the container tightly closed when not in use.[1]

Ensure a safety shower and eye bath are accessible.[1]

Remove all sources of ignition and use explosion-proof equipment.[1] Ground and bond all

containers and receiving equipment to prevent static discharge.

2. Handling the Chemical:

Don all required PPE as specified in the table above.

Perform all manipulations, including weighing and solution preparation, within the chemical

fume hood.

Use only non-sparking tools.

Avoid contact with skin, eyes, and clothing.[1]

Wash hands and face thoroughly after handling.[1]

3. Spill Response:

In case of a spill, evacuate non-essential personnel and remove all ignition sources.[1]

Ventilate the area.

Absorb the spilled material with dry sand or an inert absorbent.[1] Collect the material into an

airtight container for disposal using spark-proof tools.[1]

For large spills, contain the spill by bunding.[1]

Do not let the product enter drains.
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Disposal Plan
All waste generated from handling 4-Methyl-2-hexanol must be treated as hazardous chemical

waste.

Solid Waste: Collect all contaminated solid materials, including used PPE, weigh paper, and

absorbent liners, in a dedicated, sealed, and clearly labeled hazardous waste container.[5]

Liquid Waste: Collect unused solutions or rinseates in a sealed, properly labeled hazardous

waste container.[5] Do not mix with other waste streams unless compatibility is confirmed.

Final Disposal: Dispose of all waste through an approved waste disposal plant. It may be

possible to burn the waste in a chemical incinerator equipped with an afterburner and

scrubber.[1] Always consult and observe all federal, state, and local environmental

regulations.[1]

Safety Workflow Visualization
The following diagram outlines the essential workflow for safely handling 4-Methyl-2-hexanol.
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Caption: Workflow for safe handling of 4-Methyl-2-hexanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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